cis-3-Hexenal
cis-3-Hexenal
Cis-3-hexenal is the cis-isomer of 3-hexenal. It has a role as a flavouring agent and a plant metabolite.
, also known as 3-hexenal or (e)-2-hexanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. is an apple, fatty, and fruity tasting compound that can be found in a number of food items such as peach (var. ), celery leaves, other cereal product, and carrot. This makes a potential biomarker for the consumption of these food products.
, also known as 3-hexenal or (e)-2-hexanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. is an apple, fatty, and fruity tasting compound that can be found in a number of food items such as peach (var. ), celery leaves, other cereal product, and carrot. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
6789-80-6
VCID:
VC21182146
InChI:
InChI=1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3/b4-3-
SMILES:
CCC=CCC=O
Molecular Formula:
C6H10O
Molecular Weight:
98.14 g/mol
cis-3-Hexenal
CAS No.: 6789-80-6
Cat. No.: VC21182146
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cis-3-hexenal is the cis-isomer of 3-hexenal. It has a role as a flavouring agent and a plant metabolite. , also known as 3-hexenal or (e)-2-hexanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. is an apple, fatty, and fruity tasting compound that can be found in a number of food items such as peach (var. ), celery leaves, other cereal product, and carrot. This makes a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 6789-80-6 |
| Molecular Formula | C6H10O |
| Molecular Weight | 98.14 g/mol |
| IUPAC Name | (Z)-hex-3-enal |
| Standard InChI | InChI=1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3/b4-3- |
| Standard InChI Key | GXANMBISFKBPEX-ARJAWSKDSA-N |
| Isomeric SMILES | CC/C=C\CC=O |
| SMILES | CCC=CCC=O |
| Canonical SMILES | CCC=CCC=O |
| Melting Point | 126 °C 126°C |
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